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Compound of Interest |

Compound Name: O-cyclohexylhydroxylamine
CAS No.: 4759-21-1
Cat. No.: B1353468

Get Quote

Executive Summary: This document provides an in-depth technical overview of N-
cyclohexylhydroxylamine, a versatile hydroxylamine derivative crucial for synthetic chemistry
and drug development. It covers the compound's precise IUPAC nomenclature,
physicochemical properties, synthesis, and spectroscopic characterization. Furthermore, this
guide details its chemical reactivity, particularly its role in forming oxime ethers, and outlines
essential safety and handling protocols. This whitepaper is intended for researchers, chemists,
and professionals in the pharmaceutical and chemical industries who require a comprehensive
understanding of this important reagent.

Nomenclature and Physicochemical Properties
IUPAC Nomenclature and Chemical Identifiers

The correct and systematic name for the compound commonly known as O-
cyclohexylhydroxylamine is, in fact, N-cyclohexylhydroxylamine. According to IUPAC
nomenclature rules, the hydroxylamine (NH20H) core is substituted on the nitrogen atom with a
cyclohexyl group. The prefix "O-" would imply the cyclohexyl group is attached to the oxygen
atom, which is a different isomer (N-cyclohexyloxyamine).
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Key identifiers for N-cyclohexylhydroxylamine are summarized below.

Identifier Value Source

Preferred IUPAC Name N-Cyclohexylhydroxylamine PubChem[1]

N-Hydroxycyclohexanamine, ) )
Synonyms ) Sigma-Aldrich[2], TCI
N-Hydroxycyclohexylamine

CAS Number 2211-64-5 Sigma-Aldrich[2]
EC Number 218-650-0 Sigma-Aldrich[2]
Molecular Formula CeH13NO PubChem[1]
InChl Key GUQRKZPMVLRXLT- PubChem[1]

UHFFFAOYSA-N

Chemical Structure

The molecular structure consists of a cyclohexane ring bonded directly to the nitrogen atom of
a hydroxylamine functional group.

Caption: Molecular structure of N-cyclohexylhydroxylamine.

Physicochemical Properties

N-cyclohexylhydroxylamine is a white to light yellow crystalline solid at room temperature. Its
key properties are essential for designing experimental conditions, including solvent selection
and purification methods.
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Property Value Reference
Molecular Weight 115.17 g/mol PubChem[1]
White to light yellow powder or
Appearance TCI
crystal
Melting Point 139-140 °C Sigma-Aldrich[2]
Refrigerated (0-10°C), under
Storage Temperature ) TCI
inert gas

TCI, Thermo Fisher

Sensitivity Air and heat sensitive o
Scientific[3]

Synthesis and Purification

The synthesis of N-substituted hydroxylamines like N-cyclohexylhydroxylamine typically
involves the controlled reduction of a corresponding nitro compound or oxime.

Synthetic Rationale and Common Pathways

The primary challenge in synthesizing N-alkylhydroxylamines is preventing over-reduction to
the corresponding primary amine (cyclohexylamine in this case). A common and reliable
laboratory-scale method involves the reduction of cyclohexanone oxime.

Causality in Method Selection:

o Starting Material: Cyclohexanone oxime is readily available and easily prepared from
cyclohexanone and hydroxylamine.

¢ Reducing Agent: Borane complexes (e.g., borane-tetrahydrofuran complex, BHs-THF) or
sodium cyanoborohydride (NaBHsCN) are often chosen. These reagents are milder than
lithium aluminum hydride (LiAlH4), which would likely lead to the over-reduced amine
product. The choice of a borane-based reagent provides the necessary selectivity to stop the
reduction at the hydroxylamine stage.
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Detailed Laboratory Protocol: Reduction of
Cyclohexanone Oxime

This protocol describes a representative synthesis using a borane reagent.
Step 1: Reaction Setup

» Under an inert atmosphere (e.g., nitrogen or argon), add cyclohexanone oxime (1
equivalent) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer,
a dropping funnel, and a reflux condenser.

o Dissolve the oxime in anhydrous tetrahydrofuran (THF).
e Cool the solution to 0°C using an ice-water bath.
Step 2: Addition of Reducing Agent

o Slowly add a solution of borane-THF complex (BHs-THF, ~1.1 equivalents) to the stirred
oxime solution via the dropping funnel over 30-60 minutes, maintaining the temperature at
0°C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-18 hours.

Step 3: Reaction Quench and Workup

o Carefully quench the reaction by the slow, dropwise addition of 6M hydrochloric acid (HCI) at
0°C until the evolution of hydrogen gas ceases. This step protonates the product and
destroys excess borane.

e Adjust the pH of the aqueous solution to ~9-10 with a base (e.g., 2M NaOH) to deprotonate
the hydroxylamine hydrochloride salt.

o Transfer the mixture to a separatory funnel and extract the product into an organic solvent
such as diethyl ether or ethyl acetate (3 x 50 mL).
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o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (NazS0Oa),
filter, and concentrate under reduced pressure to yield the crude product.

Step 4: Purification

e The crude solid can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) to afford pure N-cyclohexylhydroxylamine.

Synthesis Workflow Diagram

Caption: General workflow for synthesizing N-cyclohexylhydroxylamine.

Spectroscopic Characterization

Proper characterization is essential to confirm the structure and purity of the synthesized
product.
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Technique Expected Observations

- Broad singlets for the -NH and -OH protons

(exchangeable with D20).- A multiplet for the
1H NMR methine proton (-CH-N).- A series of complex

multiplets for the ten methylene protons (-CHz)

of the cyclohexane ring.

- A signal for the methine carbon (-CH-N)
around 60-70 ppm.- Multiple signals in the

13C NMR _ _ _ pp ple sig _ a
aliphatic region (20-40 ppm) for the five distinct

methylene carbons of the cyclohexane ring.

- Broad O-H stretching band (~3200-3400
cm~1).- N-H stretching band (~3100-3300
IR Spectroscopy cm~1).- C-H stretching bands for the
cyclohexane ring (~2850-2950 cm~1).- C-N
stretching band (~1050-1250 cm™1).

- Amolecular ion peak (M*) at m/z = 115.-
M Spect try (E1) Characteristic fragmentation patterns including
ass Spectrometr
P Y the loss of -OH (m/z = 98) and cleavage of the

cyclohexane ring.[1]

Chemical Reactivity and Applications

N-cyclohexylhydroxylamine is a valuable synthetic intermediate, primarily due to the
nucleophilicity of its nitrogen atom.

Condensation with Carbonyls to Form Oxime Ethers

The most significant application of N-substituted hydroxylamines is their condensation reaction
with aldehydes and ketones. This reaction is a cornerstone for creating oxime ethers, which are
stable functional groups found in many biologically active molecules.

Mechanism Rationale: The reaction proceeds via nucleophilic attack of the hydroxylamine's
nitrogen on the electrophilic carbonyl carbon, followed by dehydration to yield the C=N double
bond of the oxime ether. This process is typically catalyzed by a weak acid.
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Caption: Condensation of N-cyclohexylhydroxylamine with an aldehyde.

Applications in Drug Development

The utility of N-cyclohexylhydroxylamine extends to the synthesis of complex pharmaceutical
agents.[2]

e Cyclin-Dependent Kinase (CDK) Inhibitors: It serves as a reactant in the preparation of
selective CDK inhibitors, which are investigated as potential antitumor agents.[2]

o Bradykinin B1 Receptor Antagonists: It is used to prepare hydroxyurea derivatives that act as
small molecule antagonists for the bradykinin B1 receptor, relevant for treating pain and
inflammation.[2]

Safety, Handling, and Storage

N-cyclohexylhydroxylamine requires careful handling due to its potential hazards.

Hazard Identification

Based on aggregated GHS data, the compound presents the following hazards:
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
o Skin Irritation (Category 2): Causes skin irritation.

o Serious Eye Damage/Irritation (Category 1/2A): Causes serious eye damage or irritation.[1]

Pictogram Signal Word Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
Danger / Warning irritation.H318/H319: Causes

serious eye damage/irritation.

[1]

Handling and Personal Protective Equipment (PPE)

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/635936
https://www.sigmaaldrich.com/JP/ja/product/aldrich/635936
https://www.sigmaaldrich.com/JP/ja/product/aldrich/635936
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexylhydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexylhydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexylhydroxylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Engineering Controls: Use only under a chemical fume hood to avoid inhalation of dust or

vapors.
» Personal Protective Equipment:
o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[4]

o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile). Wear a lab coat or a
protective suit.[4]

o Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator.

» Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.
Wash hands thoroughly after handling. Take precautionary measures against static
discharge.[5]

Storage Recommendations

» Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) as the material is air-
sensitive.[3]

o Temperature: For long-term stability, store under refrigeration (0-10°C) or frozen (-20°C).[2]

o Incompatibilities: Keep away from strong oxidizing agents, heat, sparks, and open flames.[5]

Conclusion

N-cyclohexylhydroxylamine is a fundamentally important reagent with well-defined properties
and reactivity. Its correct identification via IUPAC nomenclature is critical for clear scientific
communication. The compound's primary utility in forming stable oxime ethers makes it an
indispensable building block in medicinal chemistry and organic synthesis. Adherence to strict
safety and handling protocols is mandatory to mitigate the risks associated with its use,
ensuring its effective and safe application in research and development.
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e PubChem. Cyclohexylamine. National Center for Biotechnology Information. [Link]
e PubChem. Cyclohexylhydroxylamine. National Center for Biotechnology Information. [Link]

¢ Google Patents. Process for the synthesis of n-alkoxyamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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